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Compound of Interest

N-Methyl-N-phenylthiocarbamoyl!
Compound Name:
chloride

Cat. No. B106172

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a detailed overview of the functional group compatibility of N-
Methyl-N-phenylthiocarbamoyl chloride, a versatile reagent for the introduction of the N-
methyl-N-phenylthiocarbamoyl moiety. This functional group is of interest in medicinal
chemistry and agrochemistry for the synthesis of biologically active compounds. The following
sections detall its reactivity towards common functional groups, providing experimental
protocols and summarizing available quantitative data.

Introduction

N-Methyl-N-phenylthiocarbamoyl chloride is an electrophilic reagent that readily reacts with
various nucleophiles. Its reactivity is centered at the electrophilic thiocarbonyl carbon. The
phenyl and methyl substituents on the nitrogen atom influence the steric and electronic
properties of the reagent, affecting its reactivity and the stability of the resulting thiocarbamate
products. Understanding the compatibility of this reagent with a wide range of functional groups
Is crucial for its effective application in complex molecule synthesis.

General Reactivity and Stability
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N-Methyl-N-phenylthiocarbamoyl chloride is a moisture-sensitive solid. It should be handled
under anhydrous conditions to prevent hydrolysis to N-methylaniline, hydrochloric acid, and
carbonyl sulfide. It is generally stable under anhydrous, neutral, or acidic conditions at room
temperature but will react with nucleophiles, especially in the presence of a base.

Compatibility with Nucleophilic Functional Groups

The primary mode of reaction for N-Methyl-N-phenylthiocarbamoyl chloride is nucleophilic
acyl substitution at the thiocarbonyl carbon. The general reaction scheme is as follows:
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Disclaimer & Data Validity:
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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